2-[(4-Chlorophenyl)sulfanyl]-1-phenyl-1-ethanone oxime

• IUPAC Name: (NZ)-N-[2-(4-chlorophenyl)sulfanyl-1-phenylethylidene]hydroxylamine
• InChI: InChI=1S/C14H12ClNOS/c15-12-6-8-13(9-7-12)18-10-14(16-17)11-4-2-1-3-5-11/h1-9,17H,10H2/b16-14+
• InChI Key: UCXOPFQTWGQGFY-JQIJEIRASA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NO)CSC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/O)/CSC2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClNOS
• Molecular Weight: 277.8 g/mol

Description

2-[(4-Chlorophenyl)sulfanyl]-1-phenyl-1-ethanone oxime, or CPE, is an organic compound with a unique structure and reactive properties. It is a highly versatile molecule, used in a wide range of scientific research applications, including biochemical and physiological studies. CPE is synthesized through a variety of methods, and its structure and reactivity are well understood. In

Scientific Research Applications

Synthetic Chemistry Applications

The compound of interest and its derivatives serve as pivotal intermediates in synthetic chemistry, enabling the construction of complex molecules. For instance, the synthesis of sulfur- and nitrogen-containing derivatives from phenylthiourea and acetophenone has been explored, demonstrating their potential in creating drugs with antioxidant effects and membrane stabilization properties (Farzaliyev et al., 2020). Similarly, the crystal structure of a related compound, (E)-1-(4-chlorophenyl)ethanone O-dehydroabietyloxime, has been determined, providing insights into its molecular configuration and potential reactivity patterns (Jian-Qiang Zheng et al., 2014).

Pharmaceutical Chemistry Applications

In pharmaceutical chemistry, the synthesis and evaluation of anti-inflammatory activities of 2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(phenyl)ethanone derivatives have been investigated, showcasing their potential as anti-inflammatory agents without the common side effects associated with traditional drugs (Karande & Rathi, 2017).

Chemical Reactivity and Material Science Applications

The reactivity of sulfur- and oxygen-containing nucleophiles towards 2-acyl-benzo[b]thiophene derivatives, including those related to the compound , has been studied, illustrating a method for functionalizing acyl-benzo[b]thiophenes through nucleophilic addition (Pouzet et al., 1998). Additionally, the extraction of copper using 1-(2′-Hydroxy-5′-alkylphenyl)-1-ethanone oximes as extractants points to the application of such compounds in materials science and metal recovery processes (Krzyżanowska et al., 1989).